Cas no 1338545-80-4 (9-Bromo-8-methoxy-1,2,3,5-tetrahydro-4H-cyclopenta[c]quinolin-4-one)

• Product Name: 9-Bromo-8-methoxy-1,2,3,5-tetrahydro-4H-cyclopenta[c]quinolin-4-one
• CAS No: 1338545-80-4
• MF: C₁₃H₁₂BrNO₂
• MW: 294.143882751465
• CID: 5058249
• Update Time: 2025-06-08

9-Bromo-8-methoxy-1,2,3,5-tetrahydro-4H-cyclopenta[c]quinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 9-Bromo-8-methoxy-1,2,3,5-tetrahydro-4H-cyclopenta[c]quinolin-4-one
• 9-bromo-8-methoxy-1,2,3,5-tetrahydrocyclopenta[c]quinolin-4-one
• 9-bromo-8-methoxy-2,3-dihydro-1H-cyclopenta[c]quinolin-4(5H)-one

• Inchi： 1S/C13H12BrNO2/c1-17-10-6-5-9-11(12(10)14)7-3-2-4-8(7)13(16)15-9/h5-6H,2-4H2,1H3,(H,15,16)
• InChI Key： SITJRNHOTUEERY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1C1=C(C(N2)=O)CCC1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 380
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3

Additional information on 9-Bromo-8-methoxy-1,2,3,5-tetrahydro-4H-cyclopenta[c]quinolin-4-one

Comprehensive Overview of 9-Bromo-8-methoxy-1,2,3,5-tetrahydro-4H-cyclopenta[c]quinolin-4-one (CAS No. 1338545-80-4)

The compound 9-Bromo-8-methoxy-1,2,3,5-tetrahydro-4H-cyclopenta[c]quinolin-4-one (CAS No. 1338545-80-4) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This bicyclic structure, featuring a cyclopenta[c]quinolin-4-one core, is particularly notable for its potential applications in drug discovery and development. Researchers are increasingly focusing on this compound due to its unique structural attributes, which make it a promising candidate for targeting various biological pathways.

One of the key features of 9-Bromo-8-methoxy-1,2,3,5-tetrahydro-4H-cyclopenta[c]quinolin-4-one is its bromine substitution at the 9-position, which enhances its reactivity and potential for further derivatization. The presence of a methoxy group at the 8-position further contributes to its electronic properties, making it a versatile intermediate in synthetic chemistry. These structural modifications are often explored in the context of developing novel therapeutic agents, particularly for conditions such as inflammation, neurodegenerative diseases, and certain types of cancers.

In recent years, the demand for cyclopenta[c]quinolin-4-one derivatives has surged, driven by their potential as kinase inhibitors and modulators of protein-protein interactions. The compound 1338545-80-4 is frequently discussed in academic literature and patent filings, highlighting its relevance in cutting-edge research. For instance, its role in the synthesis of small-molecule probes for studying enzyme mechanisms has been widely acknowledged. This aligns with the growing interest in precision medicine and targeted therapy, where compounds like this play a pivotal role.

From a synthetic perspective, 9-Bromo-8-methoxy-1,2,3,5-tetrahydro-4H-cyclopenta[c]quinolin-4-one is often prepared through multi-step organic transformations, including cyclization and halogenation reactions. The compound's CAS No. 1338545-80-4 serves as a unique identifier in chemical databases, facilitating its procurement and use in research laboratories worldwide. Its stability under standard laboratory conditions and compatibility with common solvents further enhance its utility as a building block for more complex molecules.

The pharmaceutical industry's shift toward fragment-based drug design has also increased the relevance of 1338545-80-4. Its moderate molecular weight and balanced lipophilicity make it an attractive starting point for optimizing drug-like properties. Additionally, the compound's potential to interact with GPCRs (G-protein-coupled receptors) and ion channels has sparked interest in its application for neurological and cardiovascular therapies. These areas are among the most searched topics in AI-driven drug discovery platforms, reflecting the compound's alignment with current research trends.

Environmental and safety considerations are also critical when working with 9-Bromo-8-methoxy-1,2,3,5-tetrahydro-4H-cyclopenta[c]quinolin-4-one. While it is not classified as a hazardous material, proper handling protocols are recommended to ensure safe usage in laboratory settings. Researchers often seek information on its storage conditions, solubility, and spectroscopic data, which are frequently queried in scientific databases. This underscores the importance of accessible and accurate chemical information for advancing research.

In conclusion, 9-Bromo-8-methoxy-1,2,3,5-tetrahydro-4H-cyclopenta[c]quinolin-4-one (CAS No. 1338545-80-4) represents a valuable tool for modern chemical and pharmaceutical research. Its structural complexity and functional versatility make it a subject of ongoing investigation, particularly in the context of drug development and mechanistic studies. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the quest for innovative therapeutic solutions.